4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzoic acid

• IUPAC Name: 4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxybenzoic acid
• InChI: InChI=1S/C15H12ClFO4/c1-20-14-6-9(15(18)19)3-5-13(14)21-8-10-2-4-11(17)7-12(10)16/h2-7H,8H2,1H3,(H,18,19)
• InChI Key: RONHDCGYFVAOMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C15H12ClFO4
• Molecular Weight: 310.70 g/mol

Description

“4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzoic acid” is a chemical compound with the CAS Number: 1041536-98-4. It has a molecular weight of 280.68. The IUPAC name for this compound is 4-[(2-chloro-4-fluorobenzyl)oxy]benzoic acid.

Molecular Structure Analysis

The InChI code for “4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzoic acid” is 1S/C14H10ClFO3/c15-13-7-11(16)4-1-10(13)8-19-12-5-2-9(3-6-12)14(17)18/h1-7H,8H2,(H,17,18). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Corrosion Inhibitors

Field

Materials Science

Application

Benzoic acid derivatives have been investigated as corrosion inhibitors for AISI 316 stainless steel in hydrochloric acid medium.

Methods

The inhibition efficiency was evaluated using weight loss, open circuit potential, potentiodynamic polarization method, electrochemical impedance spectroscopy, and scanning electron microscopy analysis.

Results

The results showed that the inhibition efficiency of these inhibitors increased with the increase in concentration.

Antidiabetic Agents

Field

Pharmacology

Application

Some novel substituted benzoic acid derivatives have been synthesized and evaluated for their in vitro PPARγ agonist activity and in vivo hypoglycemic activity.

Methods

The compounds were docked against peroxisome proliferated activated receptors (PPARγ) and further evaluated for their activity in wistar strain of albino rats.

Results

Some compounds exhibited potent anti-diabetic activity without ulcerogenic toxicity and minimum side effects as weight gain.

Food and Beverage Preservatives

Field

Food Science

Application

Benzoic acid, benzoates and their derivatives are used as preservatives for acidic foods and beverages such as citrus fruit juices, sparkling drinks, soft drinks, pickles and other acidified foods.

Methods

These compounds are added to the food or beverage during the manufacturing process.

Results

They help to prevent the growth of harmful bacteria and fungi, thereby extending the shelf life of the product.

Antibacterial and Antifungal Preservatives

Field

Microbiology

Application

Benzoic acid and its derivatives are commonly used as antibacterial and antifungal preservatives in food, cosmetic, hygiene, and pharmaceutical products.

Methods

These compounds are added to the products during the manufacturing process.

Results

They help to prevent the growth of harmful bacteria and fungi, thereby preserving the quality and safety of the product.

Flavoring Agents

Application

Benzoic acid and its derivatives are used as flavoring agents in food, cosmetic, hygiene, and pharmaceutical products.

Results

They help to enhance the flavor and aroma of the product.

Synthesis of Various Derivatives

Field

Organic Chemistry

Application

Benzoic acid serves as a precursor for the synthesis of various derivatives, including esters, amides, and halides.

Methods

These derivatives are synthesized through various organic reactions.

Results

These derivatives find applications in industries such as pharmaceuticals, fragrances, and dyes.

Corrosion Inhibitors in Seawater Desalination

Application

Benzoic acid derivatives are used as corrosion inhibitors in seawater desalination.

Methods

These compounds are added to the seawater during the desalination process to prevent corrosion of the desalination equipment.

Results

The use of these inhibitors helps to extend the lifespan of the equipment and improve the efficiency of the desalination process.

Antifungal Medications

Application

Benzoic acid serves as a precursor for the synthesis of certain antifungal medications.

Methods

These medications are synthesized through various organic reactions.

Results

These medications are used to treat a variety of fungal infections.

Plasticizers

Field

Polymer Chemistry

Application

Benzoic acid and its salts are utilized as plasticizers in the manufacturing of plastics, resins, and lacquers.

Methods

These compounds are added to the polymer during the manufacturing process to increase its flexibility and durability.

Results

The use of these plasticizers improves the properties of the final product.

Safety And Hazards

The compound is labeled as an irritant. More detailed safety data and handling precautions should be available in the compound’s Material Safety Data Sheet (MSDS).